Scutellaria baicalensis
CAS No.: 94279-99-9
Cat. No.: VC0192351
Molecular Formula:
Molecular Weight:
* For research use only. Not for human or veterinary use.

CAS No. | 94279-99-9 |
---|
Bioactive Constituents
Scutellaria baicalensis is renowned for its rich and diverse phytochemical profile, particularly its flavonoid compounds that contribute significantly to its therapeutic potential.
Flavonoids and Flavo-glycosides
The primary bioactive constituents in Scutellaria baicalensis are flavonoids and their glycosides. The major flavonoids include baicalein, wogonin, scutellarein, and norwogonin, while their glycosides include baicalin, wogonoside, scutellarin, and norwogonoside . Additional flavonoids present in the plant include 5,6-dihydroxy-7-methoxyflavone, 5,6,7-trihydroxy-4'-methoxyflavone, oroxylin A, tenaxin II, 5,7,4'-trihydroxy-6-methoxyflavone, 5,7-dihydroxy-6,8-dimethoxyflavone, chrysin, and apigenin . These compounds exhibit various biological activities including antioxidant, anti-inflammatory, and anticancer properties .
Volatile Oils
Volatile oils in Scutellaria baicalensis contribute to its aroma and flavor and possess significant antimicrobial activity against various bacteria, including Salmonella, Klebsiella, Bacillus, and Enterococcal bacteria . The essential volatile oils present include hexadecanoic acid, germacrene D, β-caryophyllene, linalool, β-farnesene, nerolidol, tetradecanoic acid, cadinene, calamenene, bicyclo-germacrene, hexahydro farnesyl acetone, terpinolene, aromadendrene, β-funebrene, 1,4-benzenediol-2, 5-dimethyl, pipertone oxide, α-humulene, limonene, fenchone, and α-pinene .
Polysaccharides
Scutellaria baicalensis contains polysaccharides mainly composed of mannose, ribose, glucuronic acid, glucose, xylose, and arabinose, which have been reported to possess curative properties in ameliorating ulcerative colitis . These complex carbohydrates contribute significantly to the plant's anti-inflammatory and immunomodulatory effects .
Terpenoids and Other Compounds
The secondary metabolites of Scutellaria baicalensis include terpenoids with 25-C skeleton and analogs of cyclopentaphenanthrene structure, which are responsible for anti-neoplastic activity and insecticidal and antifungal properties . Other compounds present include sterols like stigmasterol and β-sitosterol, which contribute to the plant's diverse pharmacological activities .
Pharmacological Activities
Scutellaria baicalensis demonstrates a wide range of pharmacological activities, making it valuable for various therapeutic applications.
Anti-inflammatory Activity
Scutellaria baicalensis is extensively utilized for its anti-inflammatory properties. The flavonoids present effectively restrain the release of multiple inflammatory factors including iNOS, COX-2, IL-6, and TNF-α . A novel polysaccharide extracted from Scutellaria baicalensis has demonstrated significant inhibitory effects on cytokine release in the bloodstream, particularly TNF-α, IL-1β, and IL-18 .
The anti-inflammatory mechanism of Scutellaria baicalensis primarily involves:
-
Inhibition of inflammatory factor secretion
-
Modulation of inflammatory protein expression
-
Suppression of NF-κB and ERK1/2 pathways
-
Inhibition of P2X3 expression
Experimental studies have shown that Scutellaria baicalensis extract is effective in alleviating psoriasis by mitigating macrophage and keratinocyte action. The reduction of oxidative stress results in Nrf2 activation and HO-1 (Heme Oxygenase-1) induction, leading to amelioration of macrophage and keratinocyte proliferation with inhibition of cytokine release .
Anticancer Properties
Scutellaria baicalensis and its bioactive compounds have shown significant therapeutic potential against hepatocellular carcinoma and other cancers . The mechanisms include promoting apoptosis, inducing autophagy, and blocking the expression of vascular endothelial growth factor .
The co-administration of Scutellaria baicalensis and conventional chemotherapeutic agents like cisplatin in ovarian cancer treatment has been shown to enhance therapeutic efficacy and sensitivity while reducing cisplatin-associated side effects . Additionally, the combination of 5-fluorouracil (5-FU) with bioactive compounds such as oroxylin A and wogonin from Scutellaria baicalensis has demonstrated synergistic effects at the molecular level, involving pathways related to apoptosis and reactive oxygen species (ROS) production, thereby potentiating anticancer effects .
Antioxidant Effects
Various compounds in Scutellaria baicalensis, particularly flavonoids, exhibit potent antioxidant activities. Baicalein, for instance, scavenges hydroxyl radicals and DPPH (2,2-diphenyl-1-picrylhydrazyl) radicals and inhibits Fe2+-ascorbic acid-induced lipid peroxidation . Wogonin suppresses inflammatory and oxidative responses through the ROS/ERK/Nrf2/HO-1-SOD2-NQO1 signaling axis and induces Nrf2/ARE pathways, enhancing cellular mRNA levels and promoting expression of Nrf2, HO-1, and NF-κB .
Hepatoprotective Effects
Scutellaria baicalensis, particularly when combined with Coptis chinensis, has shown efficacy in mitigating acute liver injury in rat models by modulating lipid profiles, mitochondrial peroxidation, and ROS-mediated oxidative stress . This hepatoprotective effect is attributed primarily to the antioxidant and anti-inflammatory properties of its bioactive compounds.
Key Bioactive Components and Their Mechanisms
The various bioactive components in Scutellaria baicalensis exhibit distinct pharmacological mechanisms contributing to its therapeutic effects. Table 1 summarizes the key components, their uses, and mechanisms of action.
Genomic Analysis and Evolution
Recent genomic studies have provided valuable insights into the genetic makeup and evolutionary history of Scutellaria baicalensis.
Whole-Genome Duplication and Chromosomal Variations
Chromosome-level genome assemblies of Scutellaria baicalensis reveal quantitative chromosomal variation (2n = 18) compared to its relative Scutellaria barbata (2n = 26) . A whole-genome duplication (WGD) event has been identified in the evolutionary history of these species, which likely contributed to their genomic diversity . The insertion of long terminal repeat elements after speciation might be responsible for the observed chromosomal expansion and rearrangement .
Comparative Genomics
Comparative genome analysis between Scutellaria baicalensis and Scutellaria barbata has revealed species-specific evolution patterns . The gene-based synteny between these species showed chromosome number variation and structural rearrangement, while alignment at the DNA sequence level also demonstrated large-scale structural variations between their genomes .
Analysis of orthologous groups from various angiosperms identified that 1,180 gene families were expanded in the Scutellaria baicalensis lineage, while 1,599 gene families were contracted . Functional exploration of Scutellaria-specific genes indicated that domains related to secondary metabolite biosynthesis, such as transcription factors, cytochrome P450s, and O-methyltransferase, were markedly enriched .
Organ-Specific Distribution of Bioactive Compounds
The distribution of bioactive compounds in Scutellaria baicalensis varies significantly across different plant organs, which has important implications for medicinal applications.
Root-Specific Compounds
Most of the key bioactive compounds, including baicalein, norwogonin, wogonin, baicalin, norwogonoside, and wogonoside, accumulate primarily in the roots of Scutellaria baicalensis . This explains why the roots have been traditionally the most valued part of the plant for medicinal purposes .
Aerial Part Compounds
In contrast to root-specific compounds, scutellarin is predominantly distributed in the aerial parts (stem, leaf, and flower) of Scutellaria baicalensis . This differential distribution of compounds between roots and aerial parts suggests that different plant parts may have distinct therapeutic applications based on their unique phytochemical profiles .
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume